Cas no 2090188-70-6 ((5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone)

• Product Name: (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone
• CAS No: 2090188-70-6
• MF: C₈H₁₁BrN₂OS
• MW: 263.154739618301
• MDL: MFCD30625874
• CID: 5239891
• Update Time: 2025-08-05

(5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED
• (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone

• MDL： MFCD30625874
• Inchi： 1S/C8H11BrN2OS/c1-6(2)13(10,12)8-4-3-7(9)5-11-8/h3-6,10H,1-2H3
• InChI Key： QJLRPZLSBNSGHK-UHFFFAOYSA-N
• SMILES： O=S(C(C)C)(C1C=CC(Br)=CN=1)=N

Experimental Properties

• Density: 1.56±0.1 g/cm3(Predicted)
• Boiling Point: 319.8±52.0 °C(Predicted)

Additional information on (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone

Research Briefing on (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2090188-70-6)

This research briefing provides an in-depth analysis of the latest advancements in the study of (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2090188-70-6), a compound of significant interest in the field of chemical biology and medicinal chemistry. The compound, characterized by its unique sulfoximine functional group, has recently garnered attention for its potential applications in drug discovery and development. This briefing synthesizes the most current research findings, methodologies, and implications for future studies.

The compound (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone belongs to the sulfoximine class, which has emerged as a versatile pharmacophore in medicinal chemistry. Recent studies have highlighted its role as a key intermediate in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and other targeted therapies. The presence of the bromopyridinyl moiety further enhances its utility in cross-coupling reactions, enabling the construction of complex molecular architectures.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and biological evaluation of derivatives of this compound. The researchers employed a combination of palladium-catalyzed cross-coupling and sulfoximine functionalization to generate a library of analogs. Preliminary screening revealed promising activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. These findings underscore the potential of this scaffold in oncology drug discovery.

In addition to its therapeutic potential, (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone has been investigated for its physicochemical properties. A study in Chemical Communications (2023) reported detailed spectroscopic and crystallographic analyses, providing insights into its stability and reactivity. The compound exhibited remarkable resistance to hydrolysis under physiological conditions, a desirable trait for drug candidates. Furthermore, its crystal structure revealed a well-defined hydrogen-bonding network, which could be leveraged in rational drug design.

Another significant development is the application of this compound in PROTAC (Proteolysis Targeting Chimera) technology. A recent preprint on bioRxiv (2024) described its use as a linker in the design of novel PROTACs targeting BET proteins. The sulfoximine group facilitated efficient conjugation to both the E3 ligase ligand and the target protein binder, resulting in compounds with enhanced cellular permeability and degradation efficiency. This innovative approach opens new avenues for the treatment of diseases driven by protein overexpression.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone. Current methodologies often require expensive catalysts and suffer from low yields. Recent efforts in Green Chemistry (2023) have focused on developing more sustainable synthetic routes, such as electrochemical oxidation and flow chemistry, to address these limitations. These innovations not only improve efficiency but also align with the growing emphasis on environmentally friendly practices in pharmaceutical manufacturing.

In conclusion, (5-bromopyridin-2-yl)(imino)(propan-2-yl)-lambda6-sulfanone (CAS: 2090188-70-6) represents a promising scaffold with diverse applications in drug discovery. Its unique structural features, combined with recent breakthroughs in synthesis and biological evaluation, position it as a valuable tool for medicinal chemists. Future research should focus on expanding its utility in targeted therapies, optimizing synthetic protocols, and exploring its mechanism of action in greater detail. This briefing serves as a comprehensive resource for researchers seeking to leverage this compound in their work.